Cas no 2089650-26-8 (1-{[(tert-butoxy)carbonyl]amino}-4-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid)

• Product Name: 1-{[(tert-butoxy)carbonyl]amino}-4-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid
• CAS No: 2089650-26-8
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 4636690
• Update Time: 2025-11-07

1-{[(tert-butoxy)carbonyl]amino}-4-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-1-[(2-methylpropan-2-yl)oxycarbonylamino]-2,3-dihydroindene-1-carboxylic acid
• 1-{[(tert-butoxy)carbonyl]amino}-4-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid

• Inchi： 1S/C16H21NO5/c1-15(2,3)22-14(20)17-16(13(18)19)9-8-10-11(16)6-5-7-12(10)21-4/h5-7H,8-9H2,1-4H3,(H,17,20)(H,18,19)
• InChI Key： ZUYKNUHAOCTFCM-UHFFFAOYSA-N
• SMILES： C1(NC(OC(C)(C)C)=O)(C(O)=O)C2=C(C(OC)=CC=C2)CC1

Additional information on 1-{[(tert-butoxy)carbonyl]amino}-4-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid

Introduction to 1-{[(tert-butoxy)carbonyl]amino}-4-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid (CAS No. 2089650-26-8)

The compound 1-{[(tert-butoxy)carbonyl]amino}-4-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid, identified by its CAS number 2089650-26-8, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of indene derivatives, which are known for their structural complexity and diverse biological activities. The presence of both amino and carboxylic acid functional groups, along with a tert-butoxy protecting group, makes it a versatile intermediate in the synthesis of more complex molecules.

From a chemical perspective, the structure of 1-{[(tert-butoxy)carbonyl]amino}-4-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid exhibits a unique combination of aromatic and heterocyclic characteristics. The indene core provides a rigid scaffold that can be modified through various chemical reactions, while the methoxy group at the 4-position introduces electronic and steric influences that are critical for biological interactions. The amino group, protected as an acetate derivative, offers a site for further functionalization, enabling the synthesis of peptidomimetics or other bioactive molecules.

In recent years, there has been growing interest in indene derivatives due to their reported pharmacological properties. For instance, studies have demonstrated that certain indene-based compounds exhibit anti-inflammatory, antimicrobial, and even anticancer activities. The specific arrangement of functional groups in 1-{[(tert-butoxy)carbonyl]amino}-4-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid may contribute to its potential as a lead compound or intermediate in drug discovery programs. The tert-butoxy carbonyl group not only stabilizes the molecule during synthetic processes but also provides a handle for subsequent deprotection steps, allowing for the exploration of different molecular architectures.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. The formation of the indene ring system typically involves cyclization reactions, while the introduction of the methoxy and amino groups often requires nucleophilic substitution or condensation reactions. The protection and deprotection of the amino group are critical steps, as they determine the reactivity and stability of the molecule throughout the synthetic pathway. Advanced techniques such as chromatography and spectroscopic methods are employed to ensure high purity and yield.

From a medicinal chemistry standpoint, 1-{[(tert-butoxy)carbonyl]amino}-4-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid represents an intriguing scaffold for designing novel therapeutic agents. The indene moiety is known to interact with biological targets in specific ways due to its planar structure and electronic distribution. By modifying substituents at different positions on the indene ring, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of potential drugs. This flexibility makes it a valuable building block for structure-based drug design (SBDD) approaches.

Recent advancements in computational chemistry have further enhanced the utility of indene derivatives in drug discovery. Molecular modeling techniques allow researchers to predict how different analogs of 1-{[(tert-butoxy)carbonyl]amino}-4-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid might bind to biological targets such as enzymes or receptors. These predictions can guide synthetic efforts by highlighting which modifications are likely to improve binding affinity or selectivity. Additionally, virtual screening methods can be used to identify promising derivatives from large libraries of compounds before experimental synthesis begins.

The role of protecting groups in organic synthesis cannot be overstated, particularly when dealing with reactive functional groups like amino and carboxylic acid moieties. The tert-butoxy carbonyl (Boc) group is particularly useful because it is stable under a wide range of conditions but can be selectively removed under mild acidic conditions. This allows synthetic chemists to introduce other functional groups without interfering with existing ones. In contrast to other protecting groups such as acetyl (Ac) or carbobenzyloxy (Cbz), Boc is often preferred in situations where high stability is required during multi-step syntheses.

In industrial settings, large-scale production of 1-{[(tert-butoxy)carbonyl]amino}-4-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid must balance cost-effectiveness with reproducibility. Optimizing synthetic routes involves not only improving yields but also minimizing waste and simplifying purification processes. Continuous flow chemistry has emerged as a promising approach for producing complex molecules like this one efficiently on an industrial scale. Flow reactors provide better control over reaction parameters compared to traditional batch processing methods, leading to higher consistency and scalability.

The applications of 1-{[(tert-butoxy)carbonyl]amino}-4-methoxy-2,3-dihydro-1H-indene-1-carboxylic acid extend beyond academic research into commercial drug development programs. Pharmaceutical companies often invest heavily in synthesizing novel intermediates like this one with the hope that they will lead to new treatments for various diseases. Collaborations between academic institutions and industry partners are common in these endeavors because they combine expertise from both sectors while sharing resources more effectively than either could alone.

As our understanding of biological systems grows more sophisticated so does our ability to design molecules that interact specifically with them at atomic resolution levels – something exemplified by work involving indenes where structural changes can dramatically alter activity profiles even within closely related series! Future directions might see exploration into derivatives modified via click chemistry or biocatalysis which could open entirely new avenues regarding both synthesis strategies & potential therapeutic applications!